Cas no 840481-79-0 (Benzo[b]thiophene-2-carboxamide, 3-amino-5-phenyl-)

Benzo[b]thiophene-2-carboxamide, 3-amino-5-phenyl- structure
840481-79-0 structure
Product Name:Benzo[b]thiophene-2-carboxamide, 3-amino-5-phenyl-
CAS No:840481-79-0
MF:C15H12N2OS
MW:268.333581924438
CID:4209546
PubChem ID:59656659
Update Time:2025-04-24

Benzo[b]thiophene-2-carboxamide, 3-amino-5-phenyl- Chemical and Physical Properties

Names and Identifiers

    • Benzo[b]thiophene-2-carboxamide, 3-amino-5-phenyl-
    • 840481-79-0
    • VJDVDLZWSACQSP-UHFFFAOYSA-N
    • benzo[b]thiophene-2-carboxamide,3-amino-5-phenyl-
    • SCHEMBL5114512
    • 3-amino-5-phenyl-benzo[b]thiophene-2-carboxylic acid amide
    • Inchi: 1S/C15H12N2OS/c16-13-11-8-10(9-4-2-1-3-5-9)6-7-12(11)19-14(13)15(17)18/h1-8H,16H2,(H2,17,18)
    • InChI Key: VJDVDLZWSACQSP-UHFFFAOYSA-N
    • SMILES: C12=CC=C(C3=CC=CC=C3)C=C1C(N)=C(C(N)=O)S2

Computed Properties

  • Exact Mass: 268.06703418Da
  • Monoisotopic Mass: 268.06703418Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 343
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 97.4Ų
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